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Compound of Interest

Compound Name: m-PEG10-acid

Cat. No.: B1193042

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG10-acid, a monodisperse polyethylene glycol (PEG) derivative commonly utilized as a
linker in the development of antibody-drug conjugates (ADCs) and proteolysis-targeting
chimeras (PROTACSs). Adherence to these guidelines is crucial to ensure personnel safety and
maintain the integrity of the product during research and development activities.

Chemical and Physical Properties

m-PEG10-acid is a hydrophilic PEG linker that contains a terminal carboxylic acid. This
functional group allows for its conjugation to primary amine groups on biomolecules through
the formation of a stable amide bond, typically facilitated by activators such as EDC or DCC.[1]
[2] The PEG spacer enhances the solubility of the resulting conjugate in aqueous media.[1]

Table 1: Physicochemical Data for m-PEG10-acid
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Property Value Source
Chemical Formula C22H44012 [3114]
Molecular Weight 500.58 g/mol
CAS Number 2409969-94-2
Appearance White to off-white solid or oil
Purity >95%
Solubility Soluble in Water, DMSO,
DCM, DMF
Boiling Point 568.3+50.0 °C (Predicted)
Density 1.112+0.06 g/cm3 (Predicted)
pKa 4.28+0.10 (Predicted)

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), m-PEG10-acid is classified as a substance that causes skin irritation (Category 2) and
serious eye irritation (Category 2A).

Table 2: GHS Hazard Information for m-PEG10-acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation

Personal Protective Equipment (PPE):

To mitigate the risks associated with handling m-PEG10-acid, the use of appropriate personal
protective equipment is mandatory. This includes:
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+ Eye Protection: Safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
« Skin and Body Protection: A lab coat or other protective clothing.

The following diagram illustrates the logical workflow for selecting appropriate PPE based on a
hazard assessment.

Hazard Assessment

Identify Potential Hazards
(m-PEG10-acid)

Skin Irritation (H315)
Eye Irritation (H319)

PPE Selection

Select Eye Protection: Select Hand Protection: Select Body Protection:

Safety Goggles/Face Shield Chemical-Resistant Gloves Lab Coat/Protective Clothing

Actiion

Wear Selected PPE
Before Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling m-PEG10-acid.
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Handling and Storage

Proper handling and storage procedures are essential to maintain the quality and stability of m-
PEG10-acid.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any
dust or aerosols.

e Avoid contact with skin and eyes. In case of contact, follow the first-aid measures outlined in
Table 3.

e Wash hands thoroughly after handling the compound.

e For ease of handling, it is recommended to prepare a stock solution by dissolving the
reagent in a suitable solvent such as dimethylsulfoxide (DMSO) or dimethylformamide
(DMF).

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended long-term storage temperature is -20°C.

o For prepared stock solutions, it is advisable to store them as aliquots in tightly sealed vials at
-20°C. These solutions are generally stable for up to one month.

o Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial to prevent moisture condensation.

First-Aid Measures

In the event of exposure to m-PEG10-acid, immediate action should be taken.

Table 3: First-Aid Measures for m-PEG10-acid Exposure
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid.
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safety and proper cleanup.

The following diagram outlines a general workflow for handling a chemical spill.

© 2025 BenchChem. All rights reserved.

5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Initial Response b

Chemical Spill Occurs

Evacuate Immediate Area
& Notify Others

l

Assess the Spill
(Size & Hazard)

A\ J

/CIeanup Procedure\

Don Appropriate PPE

Contain the Spill
with Absorbent Material

Collect Absorbed Material
into a Sealed Container

Finalization

Decontaminate the Area
& Equipment

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Toxicological and Ecological Information

Detailed toxicological studies for m-PEG10-acid are not readily available. However, studies on
similar methoxy polyethylene glycols, such as MPEG-350, have indicated a low potential for
cutaneous toxicity. Due to the lack of specific data, it is prudent to handle m-PEG10-acid as a
potentially hazardous substance and avoid release into the environment.

Disposal Considerations

Dispose of m-PEG10-acid and any contaminated materials in accordance with local, state, and
federal regulations. Do not allow the material to be released into the environment.

Experimental Protocols: General Handling for
Conjugation Reactions

While a specific, detailed experimental protocol for m-PEG10-acid is not widely published, a
general procedure for its use in conjugation reactions can be outlined based on its chemical
properties and the handling of similar PEG acids.

Objective: To conjugate m-PEG10-acid to a primary amine-containing molecule (e.g., a protein
or peptide).

Materials:

m-PEG10-acid

e Amine-containing molecule

e Anhydrous, amine-free solvent (e.g., DMSO, DMF)

e Coupling agents (e.g., EDC, DCC)

e Reaction buffer (amine-free, e.g., PBS at pH 7.2-7.4)
¢ Quenching reagent (e.g., hydroxylamine)

 Purification system (e.g., dialysis, size-exclusion chromatography)
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Procedure:
e Preparation of m-PEG10-acid Stock Solution:
o Allow the vial of m-PEG10-acid to equilibrate to room temperature.

o In a chemical fume hood, dissolve a known quantity of m-PEG10-acid in anhydrous
DMSO or DMF to create a stock solution of a desired concentration.

e Reaction Setup:
o Dissolve the amine-containing molecule in the reaction buffer.
o Add the desired molar excess of the m-PEG10-acid stock solution to the reaction mixture.
o Initiate the conjugation reaction by adding the coupling agents (e.g., EDC and NHS).

e Reaction Incubation:

o Allow the reaction to proceed at room temperature or 4°C for a specified time (typically 1-2
hours), with gentle mixing.

e Quenching the Reaction:

o Add a quenching reagent to stop the reaction and consume any unreacted m-PEG10-
acid.

e Purification:

o Remove unreacted m-PEG10-acid and byproducts from the reaction mixture using an
appropriate purification method, such as dialysis or size-exclusion chromatography.

This technical guide is intended to provide essential safety and handling information for m-
PEG10-acid. It is imperative that all users consult the most up-to-date Safety Data Sheet
(SDS) provided by the supplier and adhere to all institutional and regulatory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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